Cas no 1805287-62-0 (4-(Difluoromethyl)-2-nitropyridine-3-sulfonamide)

• Product Name: 4-(Difluoromethyl)-2-nitropyridine-3-sulfonamide
• CAS No: 1805287-62-0
• MF: C₆H₅F₂N₃O₄S
• MW: 253.183406591415
• CID: 4848063
• Update Time: 2025-10-29

4-(Difluoromethyl)-2-nitropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-nitropyridine-3-sulfonamide

• Inchi： 1S/C6H5F2N3O4S/c7-5(8)3-1-2-10-6(11(12)13)4(3)16(9,14)15/h1-2,5H,(H2,9,14,15)
• InChI Key： PJISFPWNJWVTSU-UHFFFAOYSA-N
• SMILES： S(C1C([N+](=O)[O-])=NC=CC=1C(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 0.2
• Topological Polar Surface Area: 127

Additional information on 4-(Difluoromethyl)-2-nitropyridine-3-sulfonamide

Comprehensive Overview of 4-(Difluoromethyl)-2-nitropyridine-3-sulfonamide (CAS No. 1805287-62-0)

In the rapidly evolving field of pharmaceutical and agrochemical research, 4-(Difluoromethyl)-2-nitropyridine-3-sulfonamide (CAS No. 1805287-62-0) has emerged as a compound of significant interest. This nitropyridine derivative, characterized by its unique difluoromethyl and sulfonamide functional groups, exhibits versatile applications in drug discovery and material science. Researchers are increasingly focusing on its potential as a bioactive intermediate, particularly in the development of novel enzyme inhibitors and antimicrobial agents.

The structural uniqueness of 4-(Difluoromethyl)-2-nitropyridine-3-sulfonamide lies in its electron-withdrawing nitro group and the fluorine-rich difluoromethyl moiety, which enhance its reactivity and binding affinity. These features make it a valuable candidate for medicinal chemistry applications, especially in targeting protein-protein interactions (PPIs) and signal transduction pathways. Recent studies highlight its role in modulating kinase activity, a hot topic in oncology research, where small-molecule inhibitors are in high demand.

From a synthetic perspective, CAS 1805287-62-0 is often utilized as a building block for more complex molecules. Its sulfonamide group offers excellent hydrogen-bonding capabilities, a property leveraged in crystal engineering and supramolecular chemistry. The compound’s stability under various pH conditions also makes it suitable for formulation development, addressing a common challenge in drug delivery systems.

Environmental and green chemistry considerations are another area where 4-(Difluoromethyl)-2-nitropyridine-3-sulfonamide garners attention. With growing interest in sustainable synthesis, researchers are exploring catalytic methods to produce this compound with minimal waste. Its fluorinated structure aligns with trends in precision agriculture, where low-ecotoxicity compounds are prioritized for crop protection.

In analytical chemistry, CAS 1805287-62-0 serves as a reference standard for HPLC and LC-MS methodologies. Its distinct UV absorption profile facilitates quantitative analysis, a critical step in quality control protocols. The compound’s compatibility with high-throughput screening (HTS) platforms further underscores its utility in modern drug discovery pipelines.

As the scientific community continues to investigate nitropyridine-based compounds, 4-(Difluoromethyl)-2-nitropyridine-3-sulfonamide stands out for its multidisciplinary applications. Whether in computational drug design or material innovation, this molecule exemplifies the convergence of chemical diversity and functional adaptability. Future research may unlock its potential in personalized medicine or smart materials, aligning with global trends toward tailored therapeutics and sustainable technologies.